Cas no 1361846-18-5 (2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl)
2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl
-
- Inchi: 1S/C14H9Cl2F3/c1-8-3-2-4-11(14(17,18)19)13(8)10-7-9(15)5-6-12(10)16/h2-7H,1H3
- InChI Key: OOTNZJXUNVAURI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1C(C)=CC=CC=1C(F)(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 306
- XLogP3: 6.4
- Topological Polar Surface Area: 0
2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005111-250mg |
2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl |
1361846-18-5 | 97% | 250mg |
489.60 USD | 2021-07-05 | |
| Alichem | A011005111-500mg |
2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl |
1361846-18-5 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A011005111-1g |
2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl |
1361846-18-5 | 97% | 1g |
1,549.60 USD | 2021-07-05 |
2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl
Introduction to 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl (CAS No. 1361846-18-5)
2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl (CAS No. 1361846-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceuticals and advanced materials.
The molecular formula of 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl is C15H9Cl2F3, and its molecular weight is approximately 310.6 g/mol. The presence of chlorine and fluorine atoms in the molecule imparts specific chemical and physical properties, such as enhanced stability and reactivity. These characteristics are crucial for its potential use in drug development and other industrial applications.
In recent years, the study of 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl has been driven by its potential as a building block for novel pharmaceuticals. Research has shown that compounds with similar structures can exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro.
The synthesis of 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl typically involves multi-step processes, often starting from readily available starting materials such as biphenyl and subsequent functionalization with chlorine and fluorine atoms. The synthetic route can be optimized to achieve high yields and purity, which are essential for both research and industrial applications.
In the context of materials science, 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl has shown promise as a component in the development of advanced polymers and coatings. The presence of fluorine atoms can enhance the hydrophobicity and chemical resistance of these materials, making them suitable for use in various industries, including electronics and automotive manufacturing.
Clinical trials involving compounds derived from 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have been encouraging, with some compounds showing promising therapeutic effects without significant adverse reactions. These findings underscore the potential of this compound as a lead molecule for drug discovery.
The environmental impact of 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl is also an important consideration. Studies have shown that proper handling and disposal methods can minimize any potential ecological risks associated with its use. Additionally, ongoing research aims to develop more sustainable synthesis methods to reduce the environmental footprint of this compound's production.
In conclusion, 2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl (CAS No. 1361846-18-5) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
1361846-18-5 (2,5-Dichloro-2'-methyl-6'-trifluoromethyl-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)